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An In-depth Examination of the Physical, Chemical, and Biological Characteristics of a
Deuterated Flavonoid

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of Salvigenin-d9, a deuterated analog of the naturally occurring flavonoid,
Salvigenin. This document is intended for researchers, scientists, and professionals in the field
of drug development who are interested in the potential applications of this compound. Given
the limited availability of specific data for the deuterated form, this guide also incorporates
extensive information on the parent compound, Salvigenin, to provide a thorough
understanding of its properties.

Core Physical and Chemical Data

Salvigenin-d9 is the deuterated form of Salvigenin, a natural polyphenolic compound.[1]
Deuterium labeling provides a valuable tool for various research applications, including use as
an internal standard in quantitative analyses by NMR, GC-MS, or LC-MS, and for studying the
pharmacokinetic and metabolic profiles of the parent drug.[1]
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The fundamental properties of Salvigenin-d9 and its parent compound, Salvigenin, are

summarized in the tables below.

Table 1: General Properties of Salvigenin-d9

Property

Value

Source

Chemical Name

Salvigenin-d9

Pharmaffiliates[2]

Synonyms

5-Hydroxy-4',6,7-
trimethoxyflavone-d9;
Psathyrotin-d9

MedchemExpress[1],
Pharmaffiliates[2]

Molecular Formula C1sH7D906 Pharmaffiliates[2]
Molecular Weight 337.37 g/mol Pharmaffiliates[2]
Appearance Yellow powder GlpBio[2] (for Salvigenin)
Storage 2-8°C Refrigerator; -20°C for Pharmaffiliates[2], Cayman

long-term

Chemical[3]

Table 2: Physicochemical Properties of Salvigenin (Non-

Deuterated)
Property Value Source
Molecular Formula C18H1606 Cayman Chemical[3]
Molecular Weight 328.32 g/mol Santa Cruz Biotechnology[4]
Melting Point 188 °C ChemicalBook[5]
Boiling Point (Predicted) 535.9+50.0 °C ChemicalBook][5]
Density (Predicted) 1.314+0.06 g/cm3 ChemicalBook][5]
pKa (Strongest Acidic) 6.33-7.94 ChemicalBook[6], FooDBJ[7]
LogP 3.36 FooDBJ7]
Water Solubility (Predicted) 0.021 g/L FooDBJ7]
LogS (Predicted) -4.2 FooDBJ7]
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Solvent Solubility Source

16.67 mg/mL (50.77 mM) with

DMSO _ GlpBio[2]

warming
Chloroform Soluble Cayman Chemical[3]
Dichloromethane Soluble Cayman Chemical[3]
Ethyl Acetate Soluble Cayman Chemical[3]
Acetone Soluble Cayman Chemical[3]

Spectroscopic Data for Structural Elucidation

Detailed spectroscopic data is essential for the confirmation of the chemical structure and purity
of Salvigenin. The following data pertains to the non-deuterated form.

Table 4: *H-NMR Spectral Data of Salvigenin (500 MHz,

CDCI3)

Chemical Shift () Lo Coupling Constant .
Multiplicity Assignment

ppm (J) Hz
7.73 d 9.0 H-2', H-6'
6.93 d 9.0 H-3', H-5'
6.53 S H-3
6.50 S H-8
3.98 S OMe
3.92 S OMe
3.90 S OMe

Source: Adapted from ResearchGate[4]
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Table 5: *C-NMR Spectral Data of Salvigenin (125 MHz,

CDz0D)
Chemical Shift (6) ppm Assignment
183.8 C-4
167.8 C-2
167.2 C-7
161.8 c-4
159.2 C-8a
157.7 C-5
129.2 C-2', C-6'
118.8 C-1
116.3 Cc-3, C-5
105.9 C-4a
103.4 C-3
99.1 C-6
93.3 C-8
55.8 OMe

Source: Adapted from Brieflands[8]

Biological Activity and Signaling Pathways

Salvigenin exhibits a range of biological activities, including neuroprotective, antitumor, and
immunomodulatory effects.[1][2] Recent studies have elucidated its role in cellular signaling
pathways, particularly in the context of cancer.

PIBK/AKT/GSK-3f Signaling Pathway
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Research has shown that Salvigenin can suppress hepatocellular carcinoma glycolysis and
chemoresistance by inactivating the PI3BK/AKT/GSK-3[3 pathway.[1] This pathway is a critical
regulator of cell proliferation, survival, and metabolism.

Salvigenin

Cell Proliferation Aerobic Glycolysis Chemoresistance

Click to download full resolution via product page
Salvigenin inhibits the PIBK/AKT/GSK-3f signaling pathway.

Experimental Protocols

This section outlines the methodologies for key experiments related to the characterization and
biological evaluation of Salvigenin. These protocols can be adapted for studies involving

Salvigenin-d9.

Structure Elucidation Workflow

The structural elucidation of flavonoids like Salvigenin typically follows a standardized workflow

involving multiple spectroscopic techniques.
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Isolation & Purification
(e.g., Column Chromatography)

!

Mass Spectrometry (MS) Infrared (IR) Spectroscopy Nuclear Magnetic Resonance (NMR)

(Determine Molecular Weight) (Identify Functional Groups) (*H, 13C, 2D-NMR for Structure)

Structure Confirmation

Click to download full resolution via product page

Workflow for the structural elucidation of Salvigenin.

Western Blot Analysis

Western blotting can be used to determine the effect of Salvigenin on the protein expression
levels within a specific signaling pathway.

Protocol:

e Cell Lysis: Treat cells with Salvigenin at desired concentrations and time points. Lyse the
cells in RIPA buffer containing protease and phosphatase inhibitors.

» Protein Quantification: Determine the protein concentration of the lysates using a BCA
protein assay Kkit.

o SDS-PAGE: Separate equal amounts of protein on a sodium dodecyl sulfate-polyacrylamide
gel electrophoresis (SDS-PAGE) gel.

» Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF)
membrane.

e Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-
buffered saline with Tween 20 (TBST) for 1 hour at room temperature.
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e Primary Antibody Incubation: Incubate the membrane with primary antibodies against target
proteins (e.g., p-PI3K, p-AKT, p-GSK-3[3) overnight at 4°C.

e Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a
horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room
temperature.

o Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)
detection reagent.

This is a generalized protocol and may require optimization based on specific experimental
conditions.

Colony Formation Assay

This assay assesses the effect of a compound on the proliferative capacity of cells.
Protocol:

o Cell Seeding: Seed a low density of cells (e.g., 1x108 cells/well) in 6-well plates.
o Treatment: Treat the cells with various concentrations of Salvigenin.

 Incubation: Incubate the plates for a period that allows for colony formation (typically 10-14
days), changing the medium every 3 days.

e Fixation and Staining: Fix the colonies with methanol and stain with 0.5% crystal violet.
e Quantification: Count the number of colonies containing at least 50 cells.

This protocol is based on the methodology described in a study on Salvigenin's effect on
hepatocellular carcinoma cells.[1]

Conclusion

Salvigenin-d9 is a valuable tool for researchers in various scientific disciplines. While specific
experimental data for the deuterated compound is limited, the extensive information available
for the parent compound, Salvigenin, provides a strong foundation for its use and further
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investigation. The data and protocols presented in this guide are intended to support and
facilitate future research into the properties and applications of Salvigenin-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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